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Compound of Interest

Compound Name: Red 28

CAS No.: 1342-88-7

Cat. No.: B1172332

Get Quote

This guide provides immediate safety and logistical information for the handling of Red 28,

tailored for researchers, scientists, and drug development professionals. It offers procedural,

step-by-step guidance covering personal protective equipment (PPE), operational protocols,

and disposal plans to ensure laboratory safety and build confidence in chemical handling.

Important Note on "Red 28": The common name "Red 28" can refer to different chemical

entities with distinct hazard profiles. C.I. Direct Red 28 (also known as Congo Red, CAS 573-

58-0) is classified by some suppliers as a substance that may cause cancer and is suspected

of damaging an unborn child.[1][2] In contrast, D&C Red No. 28 (CI 45410) is often presented

with a lower hazard profile.[3] This guide adopts a precautionary approach, aligning with the

safety requirements for the more hazardous C.I. Direct Red 28. Laboratories should always

consult the specific Safety Data Sheet (SDS) for the exact product in use.

Hazard Identification and Quantitative Data
A summary of key safety data for C.I. Direct Red 28 is provided below. This information is

critical for risk assessment prior to handling the substance.
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Hazard Category Classification & Data Source SDS Reference

Acute Toxicity (Oral) LD50 Rat: 15,200 mg/kg [4]

Carcinogenicity May cause cancer (H350)

Reproductive Toxicity
Suspected of damaging the

unborn child (H361d)
[2]

Eye Irritation
Causes serious eye irritation

(H319)
[5]

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects
[5]

NFPA Rating
Health: 2, Flammability: 1,

Reactivity: 0
[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the most critical step in mitigating exposure risks. The

following equipment is mandatory when handling Red 28 powder.
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PPE Category Specification Rationale & Best Practices

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Always wear unlined, elbow-

length gloves to protect wrists.

[6] Check for tears or holes

before each use.

Eye & Face Protection
Chemical safety goggles or a

face shield

Safety glasses with side

shields offer minimum

protection; snug-fitting goggles

are required when pouring or

mixing to prevent eye contact

from dust or splashes.[3][4][6]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask)

Required to prevent inhalation

of fine dust particles, especially

when handling the powder

outside of a chemical fume

hood.[3][4]

Body Protection
Protective clothing (e.g., lab

coat, coveralls)

Wear a clean, dry protective

suit or lab coat that covers the

entire body from wrists to

ankles to prevent skin contact.

[3][6][7]

Operational and Handling Protocol
Adherence to a systematic workflow is essential for safe handling. Always work in a well-

ventilated area, preferably within a chemical fume hood, to minimize dust formation and

inhalation risk.[4][7]

Step 1: Preparation and Pre-Handling

Consult SDS: Read the specific Safety Data Sheet for the Red 28 product you are using.

Area Preparation: Ensure the work area is clean and uncluttered. Locate and verify the

functionality of the nearest eyewash station and safety shower.
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Ventilation: Perform all handling of Red 28 powder inside a certified chemical fume hood.[2]

Don PPE: Put on all required PPE as specified in the table above.

Step 2: Handling the Chemical

Weighing: To minimize dust generation, weigh the powder carefully. Use a container that can

be securely closed.

Solution Preparation: When creating a solution, slowly add the Red 28 powder to the solvent

to avoid splashing and dust formation.

Avoid Incompatibilities: Keep Red 28 away from strong acids and bases, direct sunlight, and

extreme temperatures.[4]

Step 3: Post-Handling and Decontamination

Clean-Up: Decontaminate the work surface thoroughly after use.

Doff PPE: Remove PPE carefully to avoid contaminating yourself. Gloves should be

removed last.

Hygiene: Wash hands and any exposed skin areas thoroughly with soap and water after

handling and before leaving the work area.[4][7] Do not eat, drink, or smoke in the handling

area.[4][7]

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

[3][4][8] Seek medical attention if irritation

persists.[4][8]

Skin Contact

Remove contaminated clothing and wash all

exposed skin with mild soap and water.[4] Seek

medical attention if symptoms occur.[3]

Inhalation

Move the victim to fresh air and allow them to

rest.[3][4] If breathing is difficult, provide oxygen.

Seek medical advice if discomfort persists.[8]

Ingestion
Rinse mouth with water.[4] Do not induce

vomiting.[3][8] Seek medical attention.[3]

Accidental Spill

Evacuate unnecessary personnel.[4] Equip the

cleanup crew with proper protection.[4] On land,

sweep or shovel the material into suitable

containers, minimizing dust generation.[4]

Prevent entry into sewers and public waters.[4]

Disposal Plan
Waste generated from handling Red 28 must be treated as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed container. Do not mix with other waste.[2]

Regulatory Compliance: This material and its container must be disposed of as hazardous

waste in accordance with local, regional, and national regulations.[1] Do not empty into

drains or release to the environment.[4]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on hazardous waste disposal procedures.

Safe Handling Workflow Diagram
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The following diagram illustrates the logical steps for the safe handling of Red 28, from initial

planning to final disposal.

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal & Emergency

Risk Assessment
(Review SDS)

Prepare Work Area
(Fume Hood, Emergency Equip.)

Select & Don PPE

Weighing & Handling
(Minimize Dust)

Emergency Procedures
(Spill/Exposure)

 In Case of Emergency

Decontaminate Area

Doff PPE

Personal Hygiene
(Wash Hands)

Segregate Hazardous Waste

Dispose via EHS
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Red 28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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